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Compound of Interest

Compound Name: 2-(1,1-Difluoroethyl)pyrazine

CAS No.: 111781-49-8

Cat. No.: B174266

Get Quote

In the landscape of modern drug discovery and materials science, the strategic incorporation of

fluorine into heterocyclic scaffolds has become a cornerstone of molecular design. The

pyrazine ring, a privileged structure in medicinal chemistry, is found in numerous FDA-

approved drugs and biologically active compounds.[1][2][3] When functionalized with a geminal

difluoroethyl group, as in 2-(1,1-Difluoroethyl)pyrazine, the resulting molecule gains unique

properties. The difluoroethyl moiety can enhance metabolic stability, lipophilicity, and binding

affinity, making it a valuable building block for novel therapeutics.[4]

However, this chemical utility is accompanied by significant handling risks. 2-(1,1-
Difluoroethyl)pyrazine is a flammable, acutely toxic liquid that can cause severe skin and eye

damage.[4] This guide, intended for researchers, chemists, and drug development

professionals, provides a comprehensive framework for the safe handling, storage, and

disposal of this compound. It moves beyond mere procedural lists to explain the causality

behind safety protocols, ensuring a culture of informed caution in the laboratory.

Compound Identification and Physicochemical
Properties
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A precise understanding of a compound's physical and chemical properties is the foundation of

a thorough safety assessment. These characteristics influence its behavior under various

laboratory conditions and dictate appropriate handling and storage measures.

Property Value Reference

CAS Number 111781-49-8

Molecular Formula C₆H₆F₂N₂ [5]

Molecular Weight 144.12 g/mol [5]

Appearance Liquid

Density 1.215 g/mL at 25 °C

Flash Point 49.4 °C (120.9 °F)

Refractive Index n20/D 1.449

InChI Key
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GHS Hazard Identification and Classification
The Globally Harmonized System (GHS) provides a universal standard for classifying chemical

hazards. 2-(1,1-Difluoroethyl)pyrazine is classified with multiple significant hazards that

demand stringent control measures.[4][6]

GHS Classification Pictogram Signal Word Hazard Statements

Flammable Liquid 🔥 Danger
H226: Flammable

liquid and vapor

Acute Toxicity (Oral) 💀 Danger
H301: Toxic if

swallowed

Skin Irritation ❗ Danger
H315: Causes skin

irritation

Serious Eye Damage corrosive Danger
H318: Causes serious

eye damage
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Precautionary Statements (Consolidated):[7]

Prevention: P210, P233, P260, P264, P270, P280

Response: P301 + P310, P302 + P352, P303 + P361 + P353, P304 + P340, P305 + P351 +

P338, P321, P332 + P313, P362 + P364

Storage: P403 + P233, P405

Disposal: P501

These classifications underscore the compound's potential to cause immediate and severe

harm through multiple exposure routes. The "Toxic if swallowed" (Category 3) designation

indicates that small quantities can be lethal, while the "Causes serious eye damage" (Category

1) classification points to a risk of irreversible injury.

The Foundation of Safety: Risk Assessment and the
Hierarchy of Controls
Before any procedure involving 2-(1,1-Difluoroethyl)pyrazine is initiated, a thorough risk

assessment is mandatory.[8] This process involves identifying hazards, evaluating the risks of

exposure during specific laboratory operations, and implementing control measures. The most

effective approach follows the established Hierarchy of Controls, which prioritizes systemic

solutions over reliance on personal protective equipment alone.
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Hierarchy of Controls

Elimination
(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Most
Effective

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)

Least
Effective
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Handling Workflow

1. Don PPE 2. Prepare Fume Hood
(Verify airflow, clear area)

3. Ground Equipment
(Prevent static discharge)

4. Transfer Compound
(Use gastight syringe or cannula)

5. Clean Up
(Quench/decontaminate equipment)

6. Doff PPE
(Remove gloves last) 7. Wash Hands

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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